tert-butyl N-[(2S)-4-oxobutan-2-yl]carbamate

• IUPAC Name: tert-butyl N-[(2S)-4-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C9H17NO3/c1-7(5-6-11)10-8(12)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,12)/t7-/m0/s1
• InChI Key: GIQHYOAEOMSKKV-ZETCQYMHSA-N
• Canonical SMILES: CC(CC=O)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H](CC=O)NC(=O)OC(C)(C)C
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• CAS RN: 118173-26-5

Description

Tert-butyl N-[(2S)-4-oxobutan-2-yl]carbamate (TBOC) is a synthetic organic compound that has been used in a variety of scientific research applications. TBOC is a versatile compound that can be used in a wide range of experiments, including those involving biochemistry and physiology. TBOC has also been used in drug development, and is known to have beneficial biochemical and physiological effects.

Scientific Research Applications

Crystallographic Studies

tert-Butyl N-[(2S)-4-oxobutan-2-yl]carbamate, alongside its derivatives, has been studied for its structural properties in crystallography. The crystal structures of compounds with similar tert-butyl carbamate groups have been analyzed to understand the intermolecular interactions involving hydrogen and halogen bonds with the carbonyl group. These studies contribute to the broader field of understanding molecular assemblies and designing materials with specific properties (Baillargeon et al., 2017).

Synthesis of Bioactive Compounds

Research into the synthesis of various bioactive compounds often involves this compound or its analogs as intermediates. These studies aim to develop new pharmaceuticals and understand the underlying chemistry for therapeutic applications. For instance, novel antibacterial agents and bioactive molecules have been synthesized using similar tert-butyl carbamate intermediates, highlighting the compound's role in medicinal chemistry (Prasad, 2021).

Organic Synthesis and Reactions

In the realm of organic chemistry, this compound derivatives are utilized in various synthesis and reaction mechanisms. These studies often focus on the development of new synthetic routes, understanding reaction mechanisms, and creating novel compounds with potential applications in different industries. Research has shown the use of tert-butyl carbamate derivatives in Diels-Alder reactions, asymmetric Mannich reactions, and the synthesis of complex molecules, indicating the versatility of these compounds in synthetic organic chemistry (Padwa et al., 2003; Yang et al., 2009).

Molecular Interactions and Hydrogen Bond Studies

The study of hydrogen bonds and other molecular interactions is crucial in understanding the behavior of molecules in different environments. This compound and its derivatives have been used to explore the nature of hydrogen bonds and other interactions in molecular crystals. These studies contribute to the field of supramolecular chemistry and the design of molecular materials with specific properties (Das et al., 2016).

Catalysis and Enantioselective Synthesis

Catalysis plays a vital role in the efficient synthesis of chiral compounds, which are important in pharmaceuticals and fine chemicals. Research involving this compound derivatives has focused on their use in catalytic and enantioselective synthesis processes. These studies aim to develop more efficient and selective catalytic systems for the synthesis of chiral molecules, demonstrating the application of tert-butyl carbamate compounds in advanced synthetic methodologies (Ghosh et al., 2017).